1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine

• Molecular Formula: C25H25FN2O
• Molecular Weight: 388.5 g/mol
• IUPAC Name: 1-[4-[(2-fluorophenyl)methyl]piperazin-1-yl]-2,2-diphenylethanone
• InChI: InChI=1S/C25H25FN2O/c26-23-14-8-7-13-22(23)19-27-15-17-28(18-16-27)25(29)24(20-9-3-1-4-10-20)21-11-5-2-6-12-21/h1-14,24H,15-19H2
• InChI Key: OFHJEBHZDOGHPZ-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2F)C(=O)C(C3=CC=CC=C3)C4=CC=CC=C4

Description

1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine, also known as DFPP, is a synthetic compound that belongs to the class of piperazine derivatives. DFPP has gained significant attention in the field of scientific research due to its potential therapeutic properties.

Mechanism of Action

The exact mechanism of action of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has also been shown to have antioxidant and anti-inflammatory properties.
Biochemical and Physiological Effects:
1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has been shown to have a range of biochemical and physiological effects. It has been shown to increase the levels of certain neurotransmitters, which can lead to a reduction in anxiety and depression symptoms. 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has also been shown to have anti-inflammatory and antioxidant effects, which can help to protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine is its high purity and ease of synthesis. This makes it an ideal compound for use in lab experiments. However, one of the limitations of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine is its potential toxicity. Careful consideration must be taken when handling and using 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine in lab experiments.

Future Directions

There are several future directions for the study of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine. One potential area of research is the development of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine-based therapeutics for the treatment of neurological disorders. Another area of research is the exploration of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine's potential anti-inflammatory and anti-cancer properties. Additionally, further studies are needed to fully understand the mechanism of action of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine and its potential side effects.
Conclusion:
In conclusion, 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic properties. 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has been studied for its potential use in the treatment of various neurological disorders, as well as its potential anti-inflammatory and anti-cancer properties. While 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has several advantages for use in lab experiments, care must be taken due to its potential toxicity. Further research is needed to fully understand the mechanism of action of 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine and its potential side effects.

Synthesis Methods

1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine is synthesized by the reaction of diphenylacetyl chloride with 2-fluorobenzylpiperazine in the presence of a base. The reaction proceeds under mild conditions and yields a high purity product.

Scientific Research Applications

1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has been extensively studied for its potential therapeutic properties. It has shown promising results in the treatment of various neurological disorders, including anxiety, depression, and schizophrenia. 1-(Diphenylacetyl)-4-(2-fluorobenzyl)piperazine has also been studied for its potential use as an anti-inflammatory and anti-cancer agent.